N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H20N2O3S/c1-13-10-20(22-16-7-5-4-6-15(13)16)26-12-19(23)21-17-9-8-14(24-2)11-18(17)25-3/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: PGDAUSNQHSSLNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide, also known as DMQAA, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields such as medicine, biotechnology, and pharmacology. DMQAA is a thioacetamide derivative that exhibits a unique combination of biological properties, making it a promising candidate for drug development and other research applications. In

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been extensively studied for its potential applications in various fields such as cancer therapy, neuroprotection, and inflammation. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been shown to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Moreover, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide exerts its biological effects by modulating various cellular pathways, including the PI3K/Akt/mTOR signaling pathway, the NF-κB signaling pathway, and the caspase pathway. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide inhibits the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival, leading to apoptosis in cancer cells. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide also inhibits the NF-κB signaling pathway, which is involved in inflammation and immune responses, leading to the reduction of pro-inflammatory cytokines. Additionally, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide activates the caspase pathway, which is involved in apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide exhibits various biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Moreover, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has several advantages for lab experiments, including its potent biological activity, easy synthesis, and low toxicity. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been shown to exhibit potent anti-cancer activity against various cancer cell lines, making it a valuable tool for cancer research. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide is also easy to synthesize using a multi-step process, making it readily available for research purposes. Moreover, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has low toxicity, making it a safe candidate for in vitro and in vivo experiments. However, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has certain limitations, including its limited solubility in water and its potential for off-target effects, which may affect its specificity and selectivity.

Future Directions

There are several future directions for N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide research, including the development of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide-based drugs for cancer therapy, neuroprotection, and inflammation. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has shown promising results in preclinical studies, making it a potential candidate for drug development. Moreover, the optimization of the synthesis method and the identification of novel analogs may improve the yield and potency of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide. Additionally, the elucidation of the molecular mechanisms underlying N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide's biological effects may provide insights into its therapeutic potential and facilitate the development of more targeted and effective drugs.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide can be synthesized using a multi-step process that involves the reaction of 2,4-dimethoxybenzaldehyde with methyl anthranilate to form a Schiff base intermediate. The Schiff base is then reduced using sodium borohydride to form the corresponding amine, which is subsequently reacted with 4-methyl-2-chloroquinoline in the presence of potassium carbonate to form N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide. The yield of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide can be improved by optimizing the reaction conditions such as temperature, solvent, and reaction time.